Solvent-free synthesis of magnesium phosphite-oxalates that show second-harmonic generation responses†

Dalton Transactions Pub Date: 2023-07-07 DOI: 10.1039/D3DT01885G

Abstract

Two new magnesium phosphite-oxalates were prepared under solvent-free conditions using different amines as structure-directing agents. They feature noncentrosymmetric structures with sql and dia topologies, respectively. The two compounds show moderate second-harmonic generation (SHG) responses under 1064 nm laser irradiation. Theoretical calculations were performed to reveal the origin of their SHG responses.

Graphical abstract: Solvent-free synthesis of magnesium phosphite-oxalates that show second-harmonic generation responses
Solvent-free synthesis of magnesium phosphite-oxalates that show second-harmonic generation responses†
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